Cas no 2742652-51-1 (tert-butyl N-(2-{2-azabicyclo3.1.1heptan-1-yl}ethyl)carbamate)

• Product Name: tert-butyl N-(2-{2-azabicyclo3.1.1heptan-1-yl}ethyl)carbamate
• CAS No: 2742652-51-1
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD34576139
• CID: 5665219
• PubChem ID: 165736735
• Update Time: 2023-11-27

tert-butyl N-(2-{2-azabicyclo3.1.1heptan-1-yl}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2742652-51-1
• tert-butyl N-{2-[(1r)-2-azabicyclo[3.1.1]heptan-1-yl]ethyl}carbamate
• EN300-37375421
• tert-butyl N-(2-{2-azabicyclo[3.1.1]heptan-1-yl}ethyl)carbamate
• EN300-27701237
• tert-butyl N-(2-{2-azabicyclo3.1.1heptan-1-yl}ethyl)carbamate

• MDL： MFCD34576139
• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)14-7-5-13-8-10(9-13)4-6-15-13/h10,15H,4-9H2,1-3H3,(H,14,16)
• InChI Key： BVSVSUMNBWQQSA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCCC12CC(CCN1)C2)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.4Ų